4-[4-(Chlorosulfonyl)phenyl]-4-oxobutanoic acid
Overview
Description
Synthesis Analysis
While specific synthesis methods for “4-[4-(Chlorosulfonyl)phenyl]-4-oxobutanoic acid” are not available, chlorosulfonyl isocyanate, a related compound, is prepared by treating cyanogen chloride with sulfur trioxide . This might provide some insights into potential synthesis routes.Scientific Research Applications
Related Compound Studies and Applications
Pharmacological and Biological Effects of Phenolic Compounds : Research on Chlorogenic Acid (CGA), a phenolic compound, has revealed its wide range of therapeutic roles, including antioxidant, anti-inflammatory, and neuroprotective activities. These findings suggest that compounds with similar structural features, like 4-[4-(Chlorosulfonyl)phenyl]-4-oxobutanoic acid, could also have significant pharmacological and biological applications (M. Naveed et al., 2018).
Chemical Chaperone Properties for Proteostasis : Studies on 4-Phenylbutyric acid (4-PBA) highlight its role as a chemical chaperone, preventing misfolded protein aggregation and alleviating endoplasmic reticulum stress. This suggests that structurally complex acids, including this compound, might be explored for similar applications in managing proteostasis (P. Kolb et al., 2015).
Anticancer Potential of Cinnamic Acid Derivatives : The review on cinnamic acid derivatives as anticancer agents indicates that structural modifications in acids can significantly enhance their anticancer potentials. Given the structural specificity of this compound, it could be a candidate for synthesis and evaluation in anticancer research (P. De et al., 2011).
Advanced Oxidation Processes for Environmental Applications : The role of acids in advanced oxidation processes for degrading pollutants highlights the environmental applications of complex organic acids. Such studies can inform the use of this compound in environmental remediation and pollution control (Mohammad Qutob et al., 2022).
Mechanism of Action
Mode of Action
It is known that chlorosulfonyl compounds can react with amines, alcohols, and other nucleophiles, suggesting that this compound may interact with biological targets in a similar manner .
Biochemical Pathways
The biochemical pathways affected by 4-[4-(Chlorosulfonyl)phenyl]-4-oxobutanoic acid are currently unknown
Pharmacokinetics
It’s important to note that the compound’s solubility could be a key factor in its bioavailability, as it reacts with water .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound is moisture sensitive and incompatible with oxidizing agents, bases, and active metals . These factors could potentially affect the compound’s stability and activity in biological systems.
Properties
IUPAC Name |
4-(4-chlorosulfonylphenyl)-4-oxobutanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO5S/c11-17(15,16)8-3-1-7(2-4-8)9(12)5-6-10(13)14/h1-4H,5-6H2,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFWAEPZTVKZMMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCC(=O)O)S(=O)(=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
937661-23-9 | |
Record name | 4-[4-(chlorosulfonyl)phenyl]-4-oxobutanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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